Cas no 1428374-84-8 (N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide)
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-1-naphthamide
- N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide
- F2758-2871
- 1428374-84-8
- AKOS024677843
- N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]naphthalene-1-carboxamide
-
- Inchi: 1S/C26H26N4O2/c31-25(22-13-7-9-19-8-1-2-10-20(19)22)27-18-24-21-11-3-4-12-23(21)26(32)30(28-24)17-16-29-14-5-6-15-29/h1-4,7-13H,5-6,14-18H2,(H,27,31)
- InChI Key: CHCAGEBIVSNNDF-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(CNC(C2=CC=CC3C=CC=CC2=3)=O)=NN1CCN1CCCC1
Computed Properties
- Exact Mass: 426.20557608g/mol
- Monoisotopic Mass: 426.20557608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 65Ų
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2758-2871-2μmol |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-5μmol |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-10μmol |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-20μmol |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-1mg |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-2mg |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-3mg |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-4mg |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-5mg |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-2871-10mg |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide |
1428374-84-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide
Comprehensive Guide to N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide (CAS No. 1428374-84-8)
N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide (CAS No. 1428374-84-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, plays a crucial role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and medicinal chemistry.
The molecular structure of N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide combines a phthalazine core with a naphthalene moiety, linked via a carboxamide group. This configuration imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the pyrrolidin-1-yl group further enhances its reactivity and potential for modification, which is why it is frequently explored in the design of bioactive molecules.
One of the most searched questions about this compound is: "What are the applications of N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide in drug development?" Current research suggests that this compound exhibits promising interactions with various biological targets, particularly enzymes and receptors involved in inflammatory and metabolic pathways. Its structural versatility allows for the development of derivatives with enhanced efficacy and selectivity, which is a hot topic in modern pharmacology.
Another frequently asked question is: "How is N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide synthesized?" The synthesis typically involves multi-step organic reactions, starting with the preparation of the phthalazine core, followed by functionalization with the naphthalene carboxamide group. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions are often employed to improve yield and purity, reflecting the growing trend toward sustainable and efficient synthetic methods.
The compound's physicochemical properties, including solubility, stability, and bioavailability, are critical factors in its application. Recent studies have focused on optimizing these properties through structural modifications, addressing common challenges in drug formulation. This aligns with the broader industry focus on improving drug-like properties of novel compounds, a topic of high relevance in pharmaceutical sciences.
In addition to its pharmaceutical potential, N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide is also explored in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced materials with specific electronic or optical properties. This dual applicability in both life sciences and material sciences underscores its versatility and broad appeal.
Market trends indicate a rising demand for specialized intermediates like N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide, driven by the expansion of the pharmaceutical and biotechnology sectors. Companies are investing in scalable synthesis methods to meet the growing needs of research and development, highlighting the compound's commercial significance.
For researchers and professionals seeking high-quality N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide, it is essential to source from reputable suppliers who provide detailed analytical data, including HPLC, NMR, and mass spectrometry results. Ensuring purity and consistency is paramount, especially when the compound is used in critical applications such as preclinical studies.
In summary, N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide (CAS No. 1428374-84-8) represents a fascinating area of research with wide-ranging implications. Its unique structure, combined with its potential in drug discovery and material science, makes it a compound of enduring interest. As scientific advancements continue, this molecule is likely to play an increasingly prominent role in innovative applications.
1428374-84-8 (N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)naphthalene-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)